Cas no 874301-94-7 (1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

• Product Name: 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CAS No: 874301-94-7
• MF: C₂₀H₂₄BClN₂O₃
• MW: 386.680
• MDL: MFCD22494693
• CID: 4658118
• PubChem ID: 138991705
• Update Time: 2025-06-26

1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• D93999
• CS-0457632
• 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• AS-73713
• AKOS037647452
• 874301-94-7

• MDL： MFCD22494693
• Inchi： InChI=1S/C20H24BClN2O3/c1-19(2)20(3,4)27-21(26-19)15-6-5-7-17(12-15)24-18(25)23-13-14-8-10-16(22)11-9-14/h5-12H,13H2,1-4H3,(H2,23,24,25)
• InChI Key： STTBOJSFQCHJEF-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NC(=O)NCC3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 386.1568505g/mol
• Monoisotopic Mass: 386.1568505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

Professional Introduction to Compound with CAS No. 874301-94-7 and Product Name: 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

Compound with the CAS number 874301-94-7 and the product name 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a chlorobenzyl group and a tetramethyl-1,3,2-dioxaborolan-2-yl moiety, which are strategically positioned to enhance its reactivity and biological activity.

The chlorobenzyl substituent is known for its ability to participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of a phenyl ring further extends its utility in drug design by providing a scaffold for further functionalization. The tetramethyl-1,3,2-dioxaborolan-2-yl group introduces a boronic acid equivalent, which is highly reactive in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds.

Recent advancements in synthetic methodologies have highlighted the importance of such versatile intermediates. The combination of the chlorobenzyl and tetramethyl-1,3,2-dioxaborolan-2-yl groups allows for efficient diversification of the molecular framework. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and optimization are essential. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, the compound's structure aligns well with current trends toward personalized medicine and targeted therapies. The phenyl ring can be modified to fine-tune pharmacokinetic properties, while the boronic acid moiety enables further derivatization through cross-coupling techniques. These attributes make it a promising candidate for developing small-molecule inhibitors and other pharmacologically relevant compounds.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea facilitate the creation of molecules that can selectively modulate kinase activity. This selectivity is crucial for minimizing side effects and improving patient outcomes.

Moreover, recent studies have demonstrated the utility of this compound in generating libraries of diverse scaffolds for high-throughput screening (HTS). The ease with which it can be functionalized allows researchers to explore a wide range of chemical space efficiently. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design (SBDD) or computationally aided drug design (CADD).

The role of boronic acids in modern drug development cannot be overstated. The tetramethyl-1,3,2-dioxaborolan-2-yl group enhances stability while maintaining reactivity in cross-coupling reactions. This balance is essential for scalable synthetic routes that can be translated into industrial production. Several FDA-approved drugs contain biaryl structures synthesized via Suzuki-Miyaura coupling, underscoring the importance of this reaction motif.

Another area where this compound shows promise is in the development of probes for biochemical assays. By incorporating fluorophores or other reporter groups at strategic positions within its structure, researchers can create tools to study enzyme mechanisms and protein interactions. Such probes are invaluable for understanding disease pathways and identifying new therapeutic targets.

The synthesis of 1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea exemplifies the synergy between organic synthesis and medicinal chemistry. Advanced synthetic techniques have enabled the construction of complex molecules with high precision and yield. These advancements are driving innovation across multiple disciplines within pharmaceutical research.

In conclusion,1-(4-chlorobenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea represents a significant contribution to the chemical toolbox available for drug discovery. Its unique structural features and reactivity make it a versatile intermediate with broad applications in medicinal chemistry. As research continues to uncover new therapeutic targets and synthetic methodologies,CAS No 874301-94-7 will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.